N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide

• Molecular Formula: C11H15Cl2NO3S
• Molecular Weight: 312.2 g/mol
• IUPAC Name: N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C11H15Cl2NO3S/c1-11(2,3)14-18(15,16)8-6-5-7(17-4)9(12)10(8)13/h5-6,14H,1-4H3
• InChI Key: MJJLFZJLFBXQFR-UHFFFAOYSA-N
• SMILES: CC(C)(C)NS(=O)(=O)C1=C(C(=C(C=C1)OC)Cl)Cl

Description

N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is commonly used in the field of scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide is related to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible conversion of carbon dioxide and water to bicarbonate and protons. Inhibition of carbonic anhydrase activity has been shown to have therapeutic potential in the treatment of a variety of diseases, including glaucoma, epilepsy, and cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide are related to its inhibition of carbonic anhydrase activity. This inhibition leads to a decrease in the production of bicarbonate ions and an increase in the concentration of protons, which can have a variety of effects on cellular and physiological processes. For example, inhibition of carbonic anhydrase activity in the eye can reduce the production of aqueous humor and lower intraocular pressure, which is beneficial in the treatment of glaucoma.

Advantages and Limitations for Lab Experiments

One advantage of N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide is its high purity and stability, which makes it a reliable reagent for use in laboratory experiments. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide is its specificity for carbonic anhydrase enzymes, which limits its potential applications in other areas of research.

Future Directions

There are several potential future directions for research involving N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide. One area of interest is the development of new carbonic anhydrase inhibitors with improved specificity and potency. Another area of research is the investigation of the potential therapeutic applications of carbonic anhydrase inhibitors in the treatment of diseases such as cancer, epilepsy, and glaucoma. Additionally, N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide could be used as a starting material for the synthesis of novel sulfonamides and related compounds with potential biological activity.

Synthesis Methods

The synthesis of N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide involves the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with tert-butylamine. The reaction takes place in the presence of a base such as triethylamine or pyridine. The product is obtained in high yield and purity through simple filtration and washing.

Scientific Research Applications

N-tert-butyl-2,3-dichloro-4-methoxybenzenesulfonamide has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of sulfonamides and related compounds. It is also used as a starting material for the synthesis of biologically active compounds such as inhibitors of carbonic anhydrase.